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Compound of Interest

Compound Name: PG106 Tfa

Cat. No.: B14749537 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

Trifluoroacetic Acid (TFA), a corrosive chemical commonly used in laboratories. Adherence to

these procedures is essential to ensure the safety of all personnel.

Disclaimer: The following guidance is based on publicly available safety data for Trifluoroacetic

Acid (TFA). It is assumed that "PG106 Tfa" refers to this chemical. Users should always consult

the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact product in

use.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to the corrosive and harmful effects of TFA.

The following table summarizes the required PPE for handling this substance.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

handling small quantities. For

volumes greater than 500 mL,

heavy-duty gloves such as

butyl rubber or Viton are

required. Always check for

leaks and tears before use.[1]

Eyes/Face

Safety glasses with side

shields or splash goggles. A

face shield is also

recommended.

Eye protection must meet

ANSI Z-87.1 standards. When

handling larger quantities

(>100 mL), splash goggles are

recommended.[2] A face shield

should be worn when there is

a high potential for splashes.

[3][4]

Body Laboratory coat

A properly fitting lab coat must

be worn to protect against

chemical spills.[2][3] For high-

volume applications, a

chemical-resistant apron may

be necessary.[1]

Feet Closed-toe shoes

Sandals and other open-toed

footwear are not permitted in

laboratories where hazardous

chemicals are handled.[2][3]
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Respiratory
Not typically required when

working in a fume hood.

If work must be conducted

outside of a certified chemical

fume hood, a full-face

respirator may be necessary. A

respiratory protection analysis

should be performed by

Environmental Health & Safety

(EH&S).[1]

Operational Plan: Handling and Storage
Engineering Controls:

All work with TFA should be conducted in a properly functioning chemical fume hood with up-

to-date certification.[1][2]

Safe Handling Practices:

Avoid all contact with skin, eyes, and clothing.[1][4]

Do not inhale vapors or mists.[4][5]

When diluting, always add acid to water slowly; never the other way around.[1]

Wash hands thoroughly after handling.[1][4]

Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

bases, oxidizers, and metals.[2][4][5]

Keep containers tightly closed and upright to prevent leakage.[1][2][4]

Store in the original container or a compatible secondary container; do not store in metal

containers.[1][5]

Emergency Procedures
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Spills:

Small spills (less than 50 mL) inside a fume hood: Absorb the spill with an inert material like

vermiculite or sand, place it in a suitable container, and dispose of it as hazardous waste.[2]

Large spills (greater than 50 mL) or any spill outside a fume hood: Evacuate the laboratory

immediately and alert others.[2] Activate the fire alarm and call for emergency assistance.[2]

Exposure:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes.[5] Seek immediate medical attention as

corrosive injuries can be severe.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[5] Remove contact lenses if present and easy to do so.[4] Seek immediate

medical attention.[4][5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration.[5] Seek immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Disposal Plan
All waste containing TFA must be disposed of as hazardous waste.

Collect waste in a clearly labeled, compatible container.

Empty containers should be handled with care as they may still contain harmful residues.

Rinse the container before disposal.[2]

Do not dispose of TFA down the drain.[4][5]

Experimental Workflow for Safe Handling of TFA
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Caption: Workflow for the safe handling of Trifluoroacetic Acid (TFA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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